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Compound of Interest |

Compound Name: N,N-Dimethylbenzenesulfonamide
CAS No.: 14417-01-7
Cat. No.: B083325
. J

Executive Summary & Chemical Identification

Proper disposal of N,N-Dimethylbenzenesulfonamide requires distinguishing it from
structurally similar compounds to prevent dangerous waste stream incompatibility. Unlike
primary sulfonamides, the tertiary amide structure of this compound alters its solubility and
reactivity profile.

Crucial Identification Warning: Do not confuse this compound with Dicumyl Peroxide (CAS 80-
43-3), which often appears in similar database queries due to legacy indexing errors. Dicumyl
Peroxide is a strong oxidizer; N,N-Dimethylbenzenesulfonamide is a stable organic solid.
Verify the CAS before disposal.

Chemical Profile Table
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Property Specification Operational Relevance

N,N-
Chemical Name ) ) Primary Identifier
Dimethylbenzenesulfonamide

CAS Number 14417-01-7 Use for Waste Manifesting
Contains Sulfur (Check local

Formula CsH11NO2S o o
incineration limits)

) Solid (Crystalline) / Low- May liquefy in warm storage
Physical State . .
melting solid (>49°C)
Hazards Skin/Eye lIrritant (H315, H319) Standard PPE required

) ) Classify as Non-Halogenated
RCRA Status Non-Listed (Not P or U listed) ]
Organic

Waste Stream Segregation Strategy

Effective disposal relies on "Causality"—understanding why we separate chemicals. N,N-
Dimethylbenzenesulfonamide is a sulfur-containing organic.[1][2][3] While it is generally
stable, it must be segregated from strong oxidizers (like nitric acid or peroxides) to prevent
exothermic reactions in the waste container.

Decision Logic: Selecting the Correct Waste Stream

The following decision tree illustrates the logic for assigning the compound to the correct waste
stream based on its state (pure vs. solution).

. - Pack in HDPE/Glass Solid Organic Waste
Rure{Solld/ b - (Non-Halogenated)

Contains Halogens? Yes

Waste: N,N-Dimethylbenzenesulfonamide Physical State?

Dissolved in Solvent Halogenated Solvent Stream

(e.g., DCM, Chloroform)

Identify Solvent Base
Contains Halogens? No

Non-Halogenated Solvent Stream
(e.g., MeOH, Acetone)
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Figure 1: Waste stream decision logic. Note that while the compound itself is non-halogenated,
the solvent it is dissolved in dictates the liquid waste classification.

Step-by-Step Disposal Protocol
A. Solid Waste (Pure Substance)

Objective: Isolate the chemical for high-temperature incineration.

o Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or amber glass
jar. Avoid metal containers if the waste is wet or acidic, though N,N-
Dimethylbenzenesulfonamide itself is non-corrosive.

o Transfer: Transfer the solid using a chemically resistant spatula. Do not generate dust.[3][4]

e Labeling:

[¢]

Apply a hazardous waste label immediately.

[e]

Chemical Name: Write "N,N-Dimethylbenzenesulfonamide"” (No abbreviations).

Constituents: 100%.

o

[¢]

Hazard Checkbox: Mark "Irritant” and "Toxic" (as a precaution for aquatic toxicity).

o Storage: Cap tightly. Store in the "Organic Solids" satellite accumulation area, away from
oxidizers.

B. Liquid Waste (Reaction Mixtures)

Objective: Prevent cross-contamination of halogenated and non-halogenated streams.
e Assess the Solvent:

o Scenario A (Non-Halogenated): If dissolved in Acetone, Methanol, or Ethyl Acetate, pour
into the Non-Halogenated Organic carboy.
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o Scenario B (Halogenated): If dissolved in Dichloromethane (DCM) or Chloroform, pour into
the Halogenated Organic carboy.

o Concentration Limit: If the concentration of N,N-Dimethylbenzenesulfonamide exceeds 5%
by weight, note this on the tag. High sulfur content can sometimes affect incinerator
scrubbers, so alerting EHS is a "Trust-Building" best practice.

» Rinsing: Triple-rinse the original flask with the compatible solvent and add the rinsate to the
same waste container.

Spill Response & Cleanup Workflow

In the event of a benchtop spill, immediate containment is necessary to prevent tracking the
irritant powder.

1. Alert & Assess
(Isolate Area)

2. Don PPE
(Nitrile Gloves, Goggles, Lab Coat)

3. Containment
(Cover with spill pad/damp paper)

:

4. Mechanical Pickup
(Scoop/Sweep - Avoid Dust)

5. Surface Decontamination
(Soap & Water Wash)

6. Bag & Tag
(Dispose as Solid Hazardous Waste)
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Figure 2: Immediate spill response workflow. Emphasizes dust suppression during the
mechanical pickup phase.

Operational Note: Because N,N-Dimethylbenzenesulfonamide is a solid, do not use a wet
mop immediately. This spreads the chemical. Use a dry scoop or a dustpan dedicated to
chemical waste, then wipe the surface with a damp absorbent pad (soap/water) to remove
residue.

Regulatory & Compliance Context (RCRA)

While N,N-Dimethylbenzenesulfonamide is not explicitly listed on the EPA's P-List (acutely
toxic) or U-List (toxic), it is regulated under the "Characteristic” or general listing rules if it
exhibits toxicity or is mixed with listed solvents.

o Waste Code Assignment:

o Pure Substance: Generally classified as non-regulated chemical waste unless it exhibits
specific toxicity characteristics (D-codes). However, best practice dictates managing it as
Non-Regulated Hazardous Waste or assigning a state-specific code (e.g., California's
code for organic solids).

o In Solvents: The solvent usually drives the RCRA code (e.g., FO03 for Acetone mixtures,
FO02 for DCM mixtures).

o Destruction Method: The preferred method is Incineration at a permitted TSDF (Treatment,
Storage, and Disposal Facility). The high temperature ensures the complete breakdown of
the sulfonamide bond (S-N), preventing environmental accumulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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